![molecular formula C14H22ClNO2S B291235 4-chloro-N-(2-ethylhexyl)benzenesulfonamide](/img/structure/B291235.png)
4-chloro-N-(2-ethylhexyl)benzenesulfonamide
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Overview
Description
4-chloro-N-(2-ethylhexyl)benzenesulfonamide, commonly known as CEHBS, is a sulfonamide compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of CEHBS is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. Specifically, CEHBS has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. By inhibiting COX-2, CEHBS can reduce inflammation and pain.
Biochemical and Physiological Effects:
CEHBS has been shown to have a number of biochemical and physiological effects, including anti-inflammatory and analgesic effects. In addition, CEHBS has been shown to inhibit the growth of certain plants, making it a potential herbicide. CEHBS has also been studied for its potential use in the removal of heavy metals from contaminated soil and water.
Advantages and Limitations for Lab Experiments
One advantage of CEHBS is that it is relatively easy to synthesize and purify, making it readily available for use in lab experiments. In addition, CEHBS has been extensively studied, and its properties and potential applications are well understood. However, one limitation of CEHBS is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are a number of potential future directions for research on CEHBS. One area of focus could be the development of new drugs based on the anti-inflammatory and analgesic properties of CEHBS. Another area of focus could be the development of new herbicides based on the plant growth-inhibiting properties of CEHBS. Additionally, further research could be conducted on the use of CEHBS in the removal of heavy metals from contaminated soil and water, as this could have important implications for environmental remediation efforts.
Synthesis Methods
CEHBS can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-ethylhexylamine. The resulting product is then purified through recrystallization to obtain CEHBS in its pure form. This synthesis method has been extensively studied and optimized to improve the yield and purity of CEHBS.
Scientific Research Applications
CEHBS has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, CEHBS has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs. In agriculture, CEHBS has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of certain plants. In environmental science, CEHBS has been studied for its potential use in the removal of heavy metals from contaminated soil and water.
properties
Molecular Formula |
C14H22ClNO2S |
---|---|
Molecular Weight |
303.8 g/mol |
IUPAC Name |
4-chloro-N-(2-ethylhexyl)benzenesulfonamide |
InChI |
InChI=1S/C14H22ClNO2S/c1-3-5-6-12(4-2)11-16-19(17,18)14-9-7-13(15)8-10-14/h7-10,12,16H,3-6,11H2,1-2H3 |
InChI Key |
YAHGMDZGPSKPIW-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)CNS(=O)(=O)C1=CC=C(C=C1)Cl |
Canonical SMILES |
CCCCC(CC)CNS(=O)(=O)C1=CC=C(C=C1)Cl |
Origin of Product |
United States |
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